![molecular formula C23H23NO4 B2543356 N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide CAS No. 923246-02-0](/img/structure/B2543356.png)
N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide
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Description
N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications
Synthetic Protocols and Chemical Properties
- Synthetic Approaches to Chromenones : Chromenones, including compounds similar to N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide, are synthesized through various protocols. These methods include Suzuki coupling reactions for biaryl synthesis followed by lactonization, reactions of 3-formylcoumarin with silylenol ethers, and radical-mediated cyclization of arylbenzoates. Efficient procedures involve Michael acceptor reactions with dicarbonyl compounds (Mazimba, 2016).
Biochemical Applications and Toxicity Studies
- Anticancer Agent Research : Mafosfamide, a cyclophosphamide analog and related to chromenone structures by its pharmacological profile, demonstrates efficacy against various cancer cells in preclinical investigations and clinical trials. Its role in anticancer therapy highlights the importance of chromenone derivatives in medicinal chemistry (Mazur et al., 2012).
- Study on Anticancer Drugs with High Tumor Specificity : Research on compounds like 3-styrylchromones and 3-styryl-2H-chromenes, structurally related to this compound, shows high tumor specificity with minimal toxicity to keratinocytes. These findings suggest the potential for developing safer anticancer drugs (Sugita et al., 2017).
Environmental and Toxicological Studies
- Atmospheric Reactivity of Methoxyphenols : Methoxyphenols, structurally related to the core phenolic structure of this compound, are studied for their atmospheric reactivity. This research sheds light on their degradation pathways and secondary organic aerosol (SOA) formation potential, emphasizing the environmental impact of such compounds (Liu et al., 2022).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c1-27-18-10-7-15(8-11-18)22-14-20(25)19-13-17(9-12-21(19)28-22)24-23(26)16-5-3-2-4-6-16/h7-14,16H,2-6H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFABSSMTSLUKHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.